![molecular formula C20H24N6O2 B2737660 2,4,7,8-Tetramethyl-6-[2-(4-methylanilino)ethyl]purino[7,8-a]imidazole-1,3-dione CAS No. 923151-91-1](/img/structure/B2737660.png)
2,4,7,8-Tetramethyl-6-[2-(4-methylanilino)ethyl]purino[7,8-a]imidazole-1,3-dione
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
2,4,7,8-Tetramethyl-6-[2-(4-methylanilino)ethyl]purino[7,8-a]imidazole-1,3-dione, also known as SCH58261, is a selective adenosine A2A receptor antagonist. It was first synthesized in 1996 by scientists at Schering Plough Research Institute. Since then, SCH58261 has been extensively studied for its potential therapeutic applications in various diseases, including Parkinson's disease, Huntington's disease, and cancer.
Scientific Research Applications
Synthesis and Chemical Properties
- Mesoionic Purinone Analogs : Studies on mesoionic imidazo[1,2-c]-pyrimidine-2,7-diones, analogs of purine-2,8-dione, demonstrate the synthesis and properties of these compounds. They predominantly exist in the C3-H tautomeric form and undergo hydrolytic ring-opening reactions, indicating their potential as intermediates for further chemical transformations (Coburn & Taylor, 1982).
Biological Activities and Applications
Antiviral and Antihypertensive Activities : The synthesis of 7,8-polymethylenehypoxanthines and their derivatives has shown precursors for antiviral and antihypertensive activities, suggesting a potential route for the development of new therapeutic agents (Nilov et al., 1995).
Glycolurils and Analogues : Research on glycolurils — tetrahydroimidazo[4,5-d]imidazole-2,5(1H,3H)-diones — and their analogues highlights their pharmacological potential, including antibacterial and neurotropic effects, as well as their applications in explosives and supramolecular chemistry (Kravchenko et al., 2018).
Molecular Mechanisms and Structural Studies
- Novel Tricyclic Derivatives : Studies on imidazo[2,1‐f]purine‐2,4‐dione derivatives show central activity in animal models, suggesting their potential for developing treatments for affective disorders (Partyka et al., 2014).
Advanced Materials and Sensing Applications
- Photochemical Reactions for Chemical Evolution : The photochemical rearrangement processes related to purines and nicotinamide derivatives provide insights into prebiotic synthesis pathways and the chemical evolution of life-critical molecules (Ferris et al., 1969).
properties
IUPAC Name |
2,4,7,8-tetramethyl-6-[2-(4-methylanilino)ethyl]purino[7,8-a]imidazole-1,3-dione |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H24N6O2/c1-12-6-8-15(9-7-12)21-10-11-25-13(2)14(3)26-16-17(22-19(25)26)23(4)20(28)24(5)18(16)27/h6-9,21H,10-11H2,1-5H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RPXPWEAKSDMFGL-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(C=C1)NCCN2C(=C(N3C2=NC4=C3C(=O)N(C(=O)N4C)C)C)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H24N6O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
380.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.